Cas no 395-28-8 (Benzenemethanol,4-hydroxy-a-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]-)

• Product Name: Benzenemethanol,4-hydroxy-a-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]-
• CAS No: 395-28-8
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 309431
• PubChem ID: 3783
• Update Time: 2025-04-19

Benzenemethanol,4-hydroxy-a-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-hydroxy-a-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]-
• 4-[1-hydroxy-2-(1-phenoxypropan-2-ylamino)propyl]phenol
• 1-(4-hydroxyphenyl)-2-(1-methyl-2-phenoxyethylamino)-1-propanol
• 1-(p-hydroxyphenyl)-2-(1'-methyl-2'-phenoxyethylamino)-1-propanol
• Dilavase
• EINECS 206-898-2
• isoxspurine
• Isoxsuprina [INN-Spanish]
• isoxsuprine
• Isoxsuprine [INN:BAN]
• Isoxsuprinum [INN-Latin]
• Vasodilian
• Vasosurpine
• 1-(p-hydroxyphenyl)-1-propanol
• SPBio_002176
• Benzenemethanol, 4-hydroxy-.alpha.-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]-, hydrochloride
• CHEMBL1197051
• Vasodilan (Salt/Mix)
• Isoxsuprine (INN)
• BMUKKTUHUDJSNZ-UHFFFAOYSA-N
• Prestwick2_000068
• BPBio1_000281
• 4-Hydroxy-.alpha.-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]benzyl alcohol
• Benzenemethanol, 4-hydroxy-.alpha.-[1-[(1-methyl-2-phenoxyethyl)amino]ethyl]-
• Isoxuprine
• EN300-18552793
• Benzyl alcohol, p-hydroxy-.alpha.-(1-((1-methyl-2-phenoxyethyl)amino)ethyl)-
• 1-(p-Hydroxyphenyl)-2-(1'-methyl-2'-phenoxyethylamino)propanol-2-hydrochloride (Salt/Mix)
• p-Hydroxy-.alpha.-(1-((1-methyl-2-phenoxyethyl)amino)ethyl)benzyl alcohol
• 4-(1-hydroxy-2-{[1-methyl-2-(phenyloxy)ethyl]amino}propyl)phenol
• Dilator (TN)
• NS00010015
• erythro-1-(p-Hydroxyphenyl)-2-(.alpha.-methyl-.beta.-phenoxyethylamino)propanol
• CHEBI:91855
• Q1117888
• DTXSID9023178
• SCHEMBL181079
• Prestwick0_000068
• Prestwick3_000068
• Duvadilan
• NCGC00018295-02
• D08092
• Prestwick1_000068
• 395-28-8
• Duvadilan (Salt/Mix)
• 4-(1-Hydroxy-2-[(1-methyl-2-phenoxyethyl)amino]propyl)phenol #
• BSPBio_000255
• BRD-A74269027-003-03-8
• 4-[1-hydroxy-2-[(1-methyl-2-phenoxy-ethyl)amino]propyl]phenol
• 4-{1-hydroxy-2-[(1-phenoxypropan-2-yl)amino]propyl}phenol

• Inchi： 1S/C18H23NO3/c1-13(12-22-17-6-4-3-5-7-17)19-14(2)18(21)15-8-10-16(20)11-9-15/h3-11,13-14,18-21H,12H2,1-2H3
• InChI Key： BMUKKTUHUDJSNZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)O)C(C)NC(C)COC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.16800
• Monoisotopic Mass: 301.167794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• XLogP3: 2.8

Experimental Properties

• Density: 1.1412 (rough estimate)
• Melting Point: 102.5-103.5°
• Boiling Point: 442.51°C (rough estimate)
• Flash Point: 246.6°C
• Refractive Index: 1.5740 (estimate)
• PSA: 61.72000
• LogP: 3.26210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes